Cas no 477710-74-0 (2-(4-Methylphenyl)-N-(2-((4-methylphenyl)sulfinyl)ethyl)acetamide)

• Product name: 2-(4-Methylphenyl)-N-(2-((4-methylphenyl)sulfinyl)ethyl)acetamide
• CAS No: 477710-74-0
• MF: C₁₈H₂₁NO₂S
• MW: 315.429843664169
• CID: 5234741

2-(4-Methylphenyl)-N-(2-((4-methylphenyl)sulfinyl)ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-METHYLPHENYL)-N-(2-[(4-METHYLPHENYL)SULFINYL]ETHYL)ACETAMIDE
• N-[2-(4-methylbenzenesulfinyl)ethyl]-2-(4-methylphenyl)acetamide
• 2-(P-tolyl)-N-(2-(p-tolylsulfinyl)ethyl)acetamide
• 2-(4-Methylphenyl)-N-(2-((4-methylphenyl)sulfinyl)ethyl)acetamide
• 2-(4-methylphenyl)-N-[2-(4-methylphenyl)sulfinylethyl]acetamide
• 2-(4-methylphenyl)-N-{2-[(4-methylphenyl)sulfinyl]ethyl}acetamide
• Oprea1_105443
• MLS000707116
• HMS2631H07
• SMR000334504
• 2-p-tolyl-N-(2-(p-tolylsulfinyl)ethyl)acetamide

• Inchi： 1S/C18H21NO2S/c1-14-3-7-16(8-4-14)13-18(20)19-11-12-22(21)17-9-5-15(2)6-10-17/h3-10H,11-13H2,1-2H3,(H,19,20)
• InChI Key： JAZMRNGJXPWZJO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CCNC(CC1C=CC(C)=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 369
• Topological Polar Surface Area: 65.4
• XLogP3: 2.6

Additional information on 2-(4-Methylphenyl)-N-(2-((4-methylphenyl)sulfinyl)ethyl)acetamide

Comprehensive Overview of 2-(4-Methylphenyl)-N-(2-((4-methylphenyl)sulfinyl)ethyl)acetamide (CAS No. 477710-74-0)

2-(4-Methylphenyl)-N-(2-((4-methylphenyl)sulfinyl)ethyl)acetamide, with the CAS number 477710-74-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique sulfinyl and acetamide functional groups, is often explored for its potential applications in drug development and molecular studies. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and compatibility with biological systems.

The compound's molecular structure features a 4-methylphenyl group attached to an acetamide backbone, further linked to a sulfinyl moiety. This configuration is pivotal for its interactions with enzymes and receptors, making it a subject of interest in medicinal chemistry. Recent studies have highlighted its potential role in modulating specific biochemical pathways, though further research is needed to fully elucidate its mechanisms.

In the context of current trends, 2-(4-Methylphenyl)-N-(2-((4-methylphenyl)sulfinyl)ethyl)acetamide aligns with the growing demand for targeted therapeutics and precision medicine. As the pharmaceutical industry shifts toward personalized treatments, compounds like this are being scrutinized for their ability to interact with specific molecular targets. This aligns with frequent search queries such as "sulfinyl compounds in drug discovery" and "acetamide derivatives in pharmaceuticals," reflecting widespread interest in these topics.

From a synthetic perspective, the compound's preparation involves multi-step organic reactions, including sulfoxidation and amide coupling. These processes are critical for achieving high purity and yield, which are essential for research and potential commercial applications. The compound's stability and solubility profiles are also key considerations, as they influence its suitability for various experimental conditions.

Another area of interest is the compound's potential role in neuropharmacology. Preliminary studies suggest that derivatives of 2-(4-Methylphenyl)-N-(2-((4-methylphenyl)sulfinyl)ethyl)acetamide may exhibit activity in central nervous system (CNS) targets. This has led to increased searches for terms like "CNS-active sulfinyl compounds" and "acetamide-based neuroprotective agents," indicating a strong public and academic curiosity.

Environmental and sustainability considerations are also relevant when discussing this compound. Researchers are increasingly focused on green chemistry approaches to synthesize such molecules, minimizing waste and energy consumption. This aligns with broader societal concerns about eco-friendly pharmaceutical production, a topic frequently searched in relation to chemical research.

In summary, 2-(4-Methylphenyl)-N-(2-((4-methylphenyl)sulfinyl)ethyl)acetamide (CAS No. 477710-74-0) represents a promising area of study in modern chemistry and pharmacology. Its unique structure and potential applications make it a valuable subject for ongoing research, particularly in the fields of drug development, neuropharmacology, and sustainable chemistry. As scientific advancements continue, this compound may play a pivotal role in addressing some of the most pressing challenges in healthcare and biotechnology.